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Compound of Interest

Compound Name: 1,4-Bis(4-amidinophenoxy)butane

Cat. No.: B221159 Get Quote

Application Notes and Protocols for 1,4-Bis(4-
amidinophenoxy)butane
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Bis(4-amidinophenoxy)butane, also known as butamidine, is a diamidine compound of

interest in various research fields, including microbiology and parasitology. As an analog of

pentamidine, it is investigated for its potential as an antimicrobial and antiparasitic agent.

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. These application notes provide detailed protocols for the

preparation, storage, and handling of 1,4-Bis(4-amidinophenoxy)butane stock solutions for

research applications.

Physicochemical Properties
A summary of the known physicochemical properties of 1,4-Bis(4-amidinophenoxy)butane
(hydrochloride salt) is provided below.
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Property Value Source

Synonyms Butamidine PubChem

Molecular Formula C₁₈H₂₃ClN₄O₂ PubChem

Molecular Weight 362.9 g/mol PubChem

Appearance Solid (assumed) General chemical knowledge

Solubility
See detailed solubility table

below.
Inferred from analogs

Storage Store at -20°C General recommendation

Solubility Data
Precise, experimentally determined solubility data for 1,4-Bis(4-amidinophenoxy)butane is

not widely available. The following table provides solubility information for the structurally

similar compound, pentamidine, which can be used as a guideline. Researchers should

perform their own solubility tests for precise concentrations.

Solvent

Estimated Solubility of 1,4-
Bis(4-
amidinophenoxy)butane
(Butamidine)

Solubility of Pentamidine
(for reference)

DMSO (Dimethyl Sulfoxide) Expected to be soluble ≥13.5 mg/mL[1]

Water Sparingly soluble Soluble[2]

Ethanol Sparingly soluble Insoluble[2]

DMF (Dimethylformamide) Expected to be soluble ~25 mg/mL[3]

Note: Due to the structural similarities, the solubility of butamidine is expected to follow a

similar pattern to pentamidine. It is recommended to first dissolve the compound in a minimal

amount of an organic solvent like DMSO before dilution in aqueous buffers for biological

assays.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of 1,4-Bis(4-
amidinophenoxy)butane (hydrochloride salt) in DMSO.

Materials:

1,4-Bis(4-amidinophenoxy)butane (hydrochloride salt) (MW: 362.9 g/mol )

Dimethyl Sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of 1,4-Bis(4-amidinophenoxy)butane needed:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 362.9 g/mol x 1000 mg/g = 3.629 mg

Weigh the compound: Carefully weigh out approximately 3.63 mg of 1,4-Bis(4-
amidinophenoxy)butane on an analytical balance and transfer it to a sterile microcentrifuge

tube.

Add solvent: Add 1 mL of anhydrous, sterile DMSO to the tube containing the compound.

Dissolve the compound: Vortex the tube until the compound is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid

excessive heat.
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Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of Working Solutions in
Aqueous Buffer
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer for use

in cell-based assays or other biological experiments.

Materials:

10 mM 1,4-Bis(4-amidinophenoxy)butane stock solution in DMSO

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile polypropylene tubes

Procedure:

Determine the final concentration: Decide on the final desired concentration of 1,4-Bis(4-
amidinophenoxy)butane in your experiment.

Serial dilution (recommended): It is recommended to perform serial dilutions to achieve the

final concentration. This minimizes the concentration of DMSO in the final working solution.

For example, to prepare a 100 µM working solution, you can dilute the 10 mM stock

solution 1:100 in the desired aqueous buffer.

Dilution step: Add the calculated volume of the DMSO stock solution to the appropriate

volume of the pre-warmed aqueous buffer. Mix gently by inversion or pipetting.

Final DMSO concentration: Ensure the final concentration of DMSO in the working solution is

low enough to not affect the experimental system (typically ≤ 0.5%).

Use immediately: It is recommended to prepare working solutions fresh for each experiment

and use them immediately. Based on data for pentamidine, aqueous solutions may not be

stable for more than one day.[3]
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Stability and Storage
Stock Solutions (in DMSO): When stored in single-use aliquots at -20°C and protected from

light, the DMSO stock solution is expected to be stable for several months. Avoid repeated

freeze-thaw cycles.

Aqueous Working Solutions: Aqueous solutions of diamidines are generally less stable and

should be prepared fresh for each experiment.[3] Discard any unused aqueous working

solution at the end of the day.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Preparation of 1,4-Bis(4-amidinophenoxy)butane Stock Solution

Preparation of Working Solution

Calculate Mass

Weigh Compound

3.63 mg for 10 mM in 1 mL

Add DMSO

Dissolve (Vortex/Warm)

Aliquot

Store at -20°C

Thaw Stock Solution

For Experiment

Dilute in Aqueous Buffer

Use Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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